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Compound of Interest

Compound Name:
(S)-benzyl 3-aminopiperidine-1-

carboxylate

Cat. No.: B1270723 Get Quote

Technical Guide: (S)-Benzyl 3-Aminopiperidine-
1-Carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and physicochemical properties of (S)-benzyl 3-aminopiperidine-1-carboxylate, a key chiral

building block in pharmaceutical research and development.

Commercial Availability
(S)-Benzyl 3-aminopiperidine-1-carboxylate (CAS No. 876461-55-1) is readily available from

a variety of chemical suppliers. The compound is typically offered in research quantities with

purities generally reported to be 97% or higher. For larger quantities, direct inquiry with the

suppliers is recommended.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Speci
fication

Storage
Conditions

BLDpharm 876461-55-1 C₁₃H₁₈N₂O₂ 234.29 Not specified

2-8°C, Keep

in dark place,

inert

atmosphere

Dana

Bioscience
876461-55-1 C₁₃H₁₈N₂O₂ 234.29 Not specified Not specified

MySkinRecip

es
876461-55-1 C₁₃H₁₈N₂O₂ 234.29 97% 2-8°C

Note: Purity specifications can vary between batches and suppliers. It is highly recommended

to request a certificate of analysis (CoA) for lot-specific data.

Physicochemical Properties
A summary of the key physicochemical properties of (S)-benzyl 3-aminopiperidine-1-
carboxylate is provided below.

Property Value

CAS Number 876461-55-1

Molecular Formula C₁₃H₁₈N₂O₂

Molecular Weight 234.29 g/mol

Appearance Not consistently reported; may vary.

Storage Temperature 2-8°C

Experimental Protocols: Enzymatic Synthesis
A novel and efficient method for the synthesis of enantiopure Cbz-protected L-3-

aminopiperidine (the (S)-enantiomer) has been reported, utilizing a one-pot enzymatic
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cascade.[1][2][3][4] This biocatalytic approach offers high enantiopurity and avoids the use of

harsh reagents often employed in traditional synthetic routes.[1][2][3][4]

Materials:

N-Cbz-protected L-ornithinol

Galactose oxidase (GOase) variant

Imine reductase (IRED)

Sodium phosphate buffer (NaPi buffer), pH 7.5

General laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve the N-Cbz-protected L-ornithinol

substrate in NaPi buffer (pH 7.5).

Enzyme Addition: Add the selected galactose oxidase and imine reductase enzymes to the

reaction mixture. The optimal enzyme variants and their concentrations should be

determined through screening for maximal conversion.

Incubation: Incubate the reaction mixture at 30°C with agitation (e.g., 200 rpm) for 16-48

hours. Reaction progress should be monitored by a suitable analytical technique, such as

GC-FID.

Work-up and Purification: Upon completion, the reaction mixture is worked up to isolate the

product. The specific work-up procedure may involve extraction with an organic solvent. The

crude product is then purified, typically by column chromatography, to yield the pure (S)-
benzyl 3-aminopiperidine-1-carboxylate.

Characterization:

The identity and purity of the synthesized product should be confirmed by standard analytical

techniques, including:
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NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

High-Performance Liquid Chromatography (HPLC): To determine purity and, with a chiral

column, the enantiomeric excess.

Mass Spectrometry (MS): To confirm the molecular weight.

The reported enzymatic cascade has been shown to produce the target compound with high

enantiopurity, preserving the L-configuration from the starting amino acid-derived substrate.[1]

[2][3][4]
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Caption: Workflow for the one-pot enzymatic synthesis of (S)-benzyl 3-aminopiperidine-1-
carboxylate.

Note on Signaling Pathways: As of the date of this guide, no specific signaling pathways

involving (S)-benzyl 3-aminopiperidine-1-carboxylate have been identified in the public

scientific literature. This compound primarily serves as a chiral building block for the synthesis

of more complex, biologically active molecules.[5][6][7][8][9] The biological activities of these
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downstream compounds would then be investigated, which may include interactions with

various signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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